Cas no 163595-57-1 (N-2-(2-chloroacetyl)-5-acetamidophenylacetamide)
N-2-(2-chloroacetyl)-5-acetamidophenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N,N'-[4-(chloroacetyl)-1,3-phenylene]bis- (9CI)
- N-2-(2-chloroacetyl)-5-acetamidophenylacetamide
-
- Inchi: 1S/C12H13ClN2O3/c1-7(16)14-9-3-4-10(12(18)6-13)11(5-9)15-8(2)17/h3-5H,6H2,1-2H3,(H,14,16)(H,15,17)
- InChI Key: ICMWRERCRNMAKK-UHFFFAOYSA-N
- SMILES: C1(NC(=O)C)=CC=C(C(CCl)=O)C(NC(=O)C)=C1
N-2-(2-chloroacetyl)-5-acetamidophenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-14883-0.05g |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 0.05g |
$64.0 | 2023-02-09 | ||
| Enamine | EN300-14883-0.1g |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 0.1g |
$73.0 | 2023-02-09 | ||
| Enamine | EN300-14883-0.25g |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 0.25g |
$103.0 | 2023-02-09 | ||
| Enamine | EN300-14883-0.5g |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 0.5g |
$196.0 | 2023-02-09 | ||
| Enamine | EN300-14883-1.0g |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-14883-2.5g |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 2.5g |
$558.0 | 2023-02-09 | ||
| Enamine | EN300-14883-5.0g |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 5.0g |
$825.0 | 2023-02-09 | ||
| Enamine | EN300-14883-10.0g |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 10.0g |
$1224.0 | 2023-02-09 | ||
| Enamine | EN300-14883-50mg |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 50mg |
$46.0 | 2023-09-28 | ||
| Enamine | EN300-14883-100mg |
N-[2-(2-chloroacetyl)-5-acetamidophenyl]acetamide |
163595-57-1 | 100mg |
$73.0 | 2023-09-28 |
N-2-(2-chloroacetyl)-5-acetamidophenylacetamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on N-2-(2-chloroacetyl)-5-acetamidophenylacetamide
Introduction to N-2-(2-chloroacetyl)-5-acetamidophenylacetamide (CAS No. 163595-57-1)
N-2-(2-chloroacetyl)-5-acetamidophenylacetamide (CAS No. 163595-57-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of both acetyl and chloroacetyl functional groups, along with an amide linkage, makes it a versatile intermediate in the synthesis of more complex molecules.
The compound's structure is highly intriguing from a chemical perspective. The N-2-(2-chloroacetyl)-5-acetamidophenylacetamide molecule consists of a phenyl ring substituted at the 5-position with an acetamide group, while the 2-position of the phenyl ring is linked to a 2-chloroacetyl moiety. This arrangement imparts specific reactivity and binding properties that are exploited in medicinal chemistry.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The N-2-(2-chloroacetyl)-5-acetamidophenylacetamide has been identified as a key intermediate in the synthesis of potential therapeutic agents. Its ability to serve as a precursor for more complex molecules has made it a subject of intense study in academic and industrial research laboratories.
One of the most notable applications of this compound is in the development of inhibitors targeting specific enzymatic pathways. The chloroacetyl group, in particular, is known for its ability to form covalent bonds with reactive residues on enzymes, thereby modulating their activity. This property has been leveraged in the design of drugs aimed at treating various diseases, including cancer and inflammatory disorders.
The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of N-2-(2-chloroacetyl)-5-acetamidophenylacetamide. Researchers have synthesized numerous analogs to assess their efficacy and selectivity. Preliminary studies suggest that certain derivatives exhibit significant inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in disease states.
Moreover, the compound's structural framework provides a basis for developing molecules with improved pharmacokinetic properties. The presence of both polar and non-polar regions allows for favorable interactions with biological targets while also enhancing solubility and bioavailability. These characteristics are crucial for designing drugs that can effectively reach their intended site of action within the body.
Recent advancements in computational chemistry have further accelerated the discovery process for new derivatives of N-2-(2-chloroacetyl)-5-acetamidophenylacetamide. Molecular modeling techniques have enabled researchers to predict the binding modes and affinities of various analogs before they are synthesized in the lab. This approach has not only saved time but also reduced costs associated with experimental trials.
The synthesis of N-2-(2-chloroacetyl)-5-acetamidophenylacetamide itself is a testament to the ingenuity of modern organic chemistry. The multi-step synthetic route involves careful control over reaction conditions to ensure high yields and purity. Advanced catalytic systems have been employed to facilitate key transformations, making the process more efficient and environmentally friendly.
In conclusion, N-2-(2-chloroacetyl)-5-acetamidophenylacetamide (CAS No. 163595-57-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.
163595-57-1 (N-2-(2-chloroacetyl)-5-acetamidophenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)